Cas no 95458-77-8 (2-chloro-1,3-oxazole)

• Product Name: 2-chloro-1,3-oxazole
• CAS No: 95458-77-8
• MF: C₃H₂ClNO
• MW: 103.507079601288
• MDL: MFCD08669510
• CID: 799491
• PubChem ID: 13371074
• Update Time: 2025-10-24

2-chloro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chlorooxazole
• 2-chloro-1,3-oxazole
• 2-chloro-Oxazole
• 2-Chlorooxazole DISCONTINUED
• 2-ChlorooxazoleDISCONTINUED
• 2-CHLOROXAZOLE
• Oxazole, 2-chloro-
• Oxazole,2-chloro
• oxazole-chlorine
• oxazolyl chloride
• chlorooxazole
• 95458-77-8
• SSXYKBHZZRYLLY-UHFFFAOYSA-N
• FT-0645180
• EN300-98539
• OXAZOLE,2-CHLORO-
• SCHEMBL317377
• DTXSID70538547
• AKOS006288793
• DB-003264
• MFCD08669510
• SY235877

• MDL： MFCD08669510
• Inchi： 1S/C3H2ClNO/c4-3-5-1-2-6-3/h1-2H
• InChI Key： SSXYKBHZZRYLLY-UHFFFAOYSA-N
• SMILES： ClC1=NC=CO1

Computed Properties

• Exact Mass: 102.98200
• Monoisotopic Mass: 102.9824914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 1.32800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-chloro-1,3-oxazole

Exploring the Chemistry and Applications of 2-Chloro-1,3-oxazole (CAS No. 95458-77-8)

The compound 2-chloro-1,3-oxazole (CAS No. 95458-77-8) is a versatile heterocyclic molecule that has garnered significant attention in modern organic synthesis and pharmaceutical research. As a halogenated oxazole derivative, it serves as a critical building block for the development of bioactive molecules, agrochemicals, and advanced materials. Its unique structural features, including the presence of both nitrogen and oxygen atoms in a five-membered ring, make it an attractive scaffold for designing novel compounds with tailored properties.

In recent years, the demand for 2-chloro-1,3-oxazole has surged due to its role in the synthesis of heterocyclic pharmaceuticals. Researchers are particularly interested in its potential applications in drug discovery, where it acts as a precursor for kinase inhibitors and antimicrobial agents. The compound's reactivity, especially at the 2-position chlorine, allows for selective functionalization, enabling the creation of diverse molecular architectures. This adaptability aligns with the growing trend of fragment-based drug design, a hot topic in medicinal chemistry.

From an industrial perspective, 2-chloro-1,3-oxazole is valued for its efficiency in multicomponent reactions, a key area of interest in green chemistry. Its ability to participate in click chemistry and palladium-catalyzed cross-coupling reactions makes it a favorite among synthetic chemists aiming for atom economy and reduced waste. These attributes resonate with the global push toward sustainable chemical processes, a frequently searched topic in academic and industrial forums.

The compound's stability under various conditions also makes it suitable for high-throughput screening (HTS) applications, another trending subject in pharmaceutical R&D. Laboratories focusing on combinatorial chemistry often utilize 2-chloro-1,3-oxazole as a core structure to generate libraries of compounds for biological evaluation. This approach has gained traction due to its cost-effectiveness and speed in identifying lead compounds, addressing the urgent need for faster drug development cycles.

Beyond pharmaceuticals, 2-chloro-1,3-oxazole finds utility in material science, particularly in the design of organic electronic materials. Its electron-rich heterocyclic core contributes to the development of conductive polymers and light-emitting diodes (OLEDs), areas that dominate current research in renewable energy technologies. The compound's compatibility with π-conjugated systems has sparked interest among researchers exploring next-generation flexible electronics, a rapidly growing market segment.

Analytical chemists frequently discuss the characterization of 2-chloro-1,3-oxazole using advanced techniques like NMR spectroscopy and mass spectrometry. These methods are essential for verifying the purity and structure of the compound, especially when it's used as an intermediate in sensitive syntheses. The rise of AI-assisted spectral analysis has further streamlined this process, a technological advancement that aligns with the digital transformation of chemical research.

In summary, 2-chloro-1,3-oxazole (CAS No. 95458-77-8) represents a multifaceted tool in contemporary chemistry. Its applications span drug discovery, sustainable synthesis, and advanced materials, reflecting the interdisciplinary nature of modern scientific inquiry. As research continues to uncover new reactivities and functionalities, this compound is poised to remain at the forefront of innovation in the chemical sciences.